N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(3-methylpiperidin-1-yl)-2-oxoacetamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-(3-methylpiperidin-1-yl)-2-oxoacetamide
• InChI: InChI=1S/C18H24N6O3/c1-10-6-5-7-23(9-10)17(27)16(26)20-14-8-11(2)22-24(14)18-19-13(4)12(3)15(25)21-18/h8,10H,5-7,9H2,1-4H3,(H,20,26)(H,19,21,25)
• InChI Key: SMYMOWKNCRFTKY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C(=O)NC2=CC(=NN2C3=NC(=C(C(=O)N3)C)C)C
• Molecular Formula: C18H24N6O3
• Molecular Weight: 372.4 g/mol
• CAS No.: 1014004-70-6

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(3-methylpiperidin-1-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C18H24N6O3 and its molecular weight is 372.429. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

Heterocyclic compounds that share structural similarities with the specified chemical have been synthesized and evaluated for various biological activities. A study by Deohate and Palaspagar (2020) highlighted the synthesis of pyrimidine-linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential. This research indicates the potential utility of similar compounds in developing new insecticidal and antimicrobial agents (Deohate & Palaspagar, 2020).

Anticancer Applications

Compounds within this chemical family have also been explored for their anticancer properties. A study on pyrazolo[3,4-d]pyrimidin-4-one derivatives revealed significant antitumor activity against human breast adenocarcinoma cell lines. This suggests the compound's relevance in cancer research, particularly in identifying new therapeutic agents (Abdellatif et al., 2014).

Antimicrobial Efficacy

Beyond their potential in pest control and cancer treatment, these heterocyclic compounds have been synthesized for antimicrobial applications. Research by Bondock et al. (2008) and Hossan et al. (2012) demonstrates the antimicrobial efficacy of new heterocycles incorporating the antipyrine moiety, suggesting a promising avenue for developing new antimicrobial drugs (Bondock et al., 2008); (Hossan et al., 2012).